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Compound of Interest

Compound Name: 2-Chloro-6-iodopyrazine

Cat. No.: B3024086

2-Chloro-6-iodopyrazine is a disubstituted pyrazine derivative that serves as a highly versatile
and valuable building block in modern organic synthesis. The pyrazine core is a common motif
in numerous biologically active compounds, including approved pharmaceuticals[1]. The
strategic placement of two different halogen atoms—chlorine and iodine—on the pyrazine ring
imparts differential reactivity, allowing for selective, stepwise functionalization. This attribute
makes it an indispensable tool for researchers, particularly in the fields of medicinal chemistry
and drug discovery, enabling the efficient construction of complex molecular architectures[2][3].
This guide provides a comprehensive overview of its chemical properties, a representative
synthetic protocol, methods for characterization, and its applications as a key intermediate.

Physicochemical and Structural Properties

The fundamental properties of 2-Chloro-6-iodopyrazine are crucial for its handling, storage,
and application in synthetic chemistry. Its identity is defined by a uniqgue combination of
molecular formula, weight, and registry numbers.
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Property Value Source
Molecular Formula CaH2CIIN2 [2][4]
Molecular Weight 240.43 g/mol [2][4]
Monoisotopic Mass 239.89513 Da [5]

CAS Number 120531-35-3 [2][4]
Predicted Boiling Point 252.6 £ 35.0 °C [2]
Predicted Density 2.187 £ 0.06 g/cm3 [2]
Appearance Solid (Typical)

InChi Key OVZLLWLBKKQGKP- 5]

UHFFFAOYSA-N

SMILES C1=C(N=C(C=N1)I)Cl [5]

Storage and Handling: 2-Chloro-6-iodopyrazine should be stored in a tightly closed container
in a dry, cool, and well-ventilated place, ideally under an inert atmosphere and protected from
light[2]. Standard safety protocols for handling halogenated organic compounds should be
followed.

Synthesis and Purification Workflow

The synthesis of functionalized pyrazines often involves multi-step sequences. While numerous
specific pathways can be envisioned, a general workflow encompasses synthesis, isolation,
and purification, followed by rigorous characterization to ensure quality for subsequent
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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